2-methyl-5-(3-methylbenzyl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 2-methyl-5-[(3-methylphenyl)methyl]-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C18H15N3OS2/c1-11-5-3-6-13(9-11)10-21-18(22)16-17(24-12(2)19-16)15(20-21)14-7-4-8-23-14/h3-9H,10H2,1-2H3
• InChI Key: GMEGTPSWBFQLGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=O)C3=C(C(=N2)C4=CC=CS4)SC(=N3)C
• Molecular Formula: C18H15N3OS2
• Molecular Weight: 353.5 g/mol
• CAS No.: 941927-84-0

Description

2-methyl-5-(3-methylbenzyl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-4(5H)-one is a useful research compound. Its molecular formula is C18H15N3OS2 and its molecular weight is 353.46. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activities

• Novel benzothiazole pyrimidine derivatives, including compounds with structures related to thiazolo[4,5-d]pyridazin-4(5H)-one, have shown significant in vitro antibacterial and antifungal activities. These compounds were tested against various bacterial strains such as Staphylococcus aureus, Escherichia coli, Klebsiella pneumoniae, Pseudomonas aeruginosa, Streptococcus pyogenes, and fungal strains including Aspergillus flavus, Aspergillus fumigatus, Candida albicans, Penicillium marneffei, and Mucor, indicating their potential as antimicrobial agents (Maddila et al., 2016).

Antioxidant Activity

• Compounds derived from thiazolo[4,5-d]pyridazin-4(5H)-one have been investigated for their antioxidant properties. These studies aim to explore the capacity of these compounds to scavenge free radicals and protect against oxidative stress, a key factor in many chronic diseases and conditions (Cabrera-Pérez et al., 2016).

Anticancer Activity

• Synthesis and pharmacological evaluations of thiazolo[4,5-d]pyridazin-4(5H)-one derivatives have also included investigations into their anticancer activities. Several studies have synthesized novel compounds within this class and assessed their cytotoxic effects against various cancer cell lines, showing promising results as potential anticancer agents (Osmaniye et al., 2018).

Anti-inflammatory and Analgesic Activities

• Thiazolo[4,5-d]pyridazin-4(5H)-one derivatives have been evaluated for their anti-inflammatory and analgesic activities. Research in this area has led to the identification of compounds with significant anti-inflammatory and antinociceptive properties, potentially useful for the development of new treatments for pain and inflammation (Alam et al., 2010).